Cas no 22791-77-1 (2H-Pyran-2-one,tetrahydro-3-propyl-)

2H-Pyran-2-one,tetrahydro-3-propyl- structure
22791-77-1 structure
Product Name:2H-Pyran-2-one,tetrahydro-3-propyl-
CAS No:22791-77-1
MF:C8H14O2
MW:142.195562839508
CID:272671
PubChem ID:90840
Update Time:2025-04-19

2H-Pyran-2-one,tetrahydro-3-propyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-2-one,tetrahydro-3-propyl-
    • 3-propyloxan-2-one
    • 3-propyltetrahydro-2H-pyran-2-one
    • Tetrahydro-3-propyl-2H-pyran-2-one
    • AKOS006276603
    • EINECS 245-223-6
    • -Valprolactone
    • propyl-5-pentanolide
    • NS00053382
    • CHEBI:180296
    • DTXSID70945474
    • 22791-77-1
    • SCHEMBL577073
    • xi-Tetrahydro-3-propyl-2H-pyran-2-one
    • Inchi: 1S/C8H14O2/c1-2-4-7-5-3-6-10-8(7)9/h7H,2-6H2,1H3
    • InChI Key: LANLMKRVDNOZFB-UHFFFAOYSA-N
    • SMILES: O1CCCC(C1=O)CCC

Computed Properties

  • Exact Mass: 142.09942
  • Monoisotopic Mass: 142.09938
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 2

Experimental Properties

  • Density: 0.96
  • Boiling Point: 239.8°Cat760mmHg
  • Flash Point: 92.2°C
  • Refractive Index: 1.436
  • PSA: 26.3
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